Cas no 19194-62-8 (1H-indole-3-carbonyl cyanide)

• Product Name: 1H-indole-3-carbonyl cyanide
• CAS No: 19194-62-8
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD13183870
• CID: 2084354
• PubChem ID: 11355722
• Update Time: 2025-04-23

1H-indole-3-carbonyl cyanide Chemical and Physical Properties

Names and Identifiers

• a-oxo-1H-Indole-3-acetonitrile
• 1H-indole-3-carbonyl cyanide
• CS-0161819
• C22015
• CHEBI:142139
• MFCD13183870
• indolyl-3-carbonyl nitrile
• A12200
• SCHEMBL10466726
• indole-3-carbonyl nitrile
• 2-(1H-Indole-3-yl)-2-oxoacetonitrile
• 19194-62-8
• 1H-indole-3-carbonylcyanide
• AKOS037645268
• AS-59532
• indole-3-carbonyl cyanide
• 1H-indol-3-yl(oxo)acetonitrile

• MDL： MFCD13183870
• Inchi： 1S/C10H6N2O/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H
• InChI Key： YWKCWNQLRJKTBZ-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-indole-3-carbonyl cyanide

Exploring the Versatile Applications and Properties of a-Oxo-1H-Indole-3-acetonitrile (CAS No. 19194-62-8)

a-Oxo-1H-Indole-3-acetonitrile (CAS No. 19194-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a unique molecular structure combining an oxo group and acetonitrile moiety, making it a valuable intermediate in synthetic chemistry. Researchers particularly value its heterocyclic framework, which serves as a crucial building block for developing novel bioactive molecules.

The growing interest in nitrogen-containing heterocycles has propelled a-Oxo-1H-Indole-3-acetonitrile into the spotlight of medicinal chemistry. Its molecular architecture shares structural similarities with several FDA-approved drugs, explaining why scientists frequently search for "indole derivatives in drug discovery" and "oxo-indole applications." The compound's electron-rich system enables diverse chemical modifications, allowing researchers to explore its potential in addressing modern therapeutic challenges.

In synthetic applications, a-Oxo-1H-Indole-3-acetonitrile demonstrates remarkable versatility. Its reactive cyano group participates in various condensation reactions, while the oxo functionality offers additional sites for molecular diversification. These characteristics answer frequent search queries about "indole-3-acetonitrile synthesis" and "modifying oxo-indole compounds." The compound's stability under various conditions makes it particularly valuable for multi-step synthetic routes in laboratory settings.

The pharmaceutical industry shows increasing demand for a-Oxo-1H-Indole-3-acetonitrile as evidenced by rising search trends for "indole-based API intermediates." Its structural features appear in molecules targeting neurological disorders, reflecting growing societal concerns about mental health. The compound's potential in developing selective enzyme inhibitors aligns with current research priorities in personalized medicine, addressing frequent questions about "targeted drug design using heterocycles."

Material science applications of a-Oxo-1H-Indole-3-acetonitrile are emerging as another area of interest. Its conjugated π-system contributes to optical properties that researchers explore for organic electronic applications. This connects to popular searches about "organic semiconductors from indoles" and "photoactive heterocyclic compounds." The compound's ability to form stable complexes with various metals also opens possibilities in catalyst design and sensor development.

Quality control of a-Oxo-1H-Indole-3-acetonitrile remains a critical consideration, as shown by frequent searches for "HPLC analysis of indole derivatives" and "characterization methods for nitrile compounds." Advanced analytical techniques including mass spectrometry and NMR spectroscopy are essential for verifying the purity of this compound, especially when used in sensitive applications. The crystalline form of the material often requires specific storage conditions to maintain stability.

Environmental considerations surrounding a-Oxo-1H-Indole-3-acetonitrile have become increasingly relevant, matching search trends for "biodegradable heterocycles." While the compound demonstrates moderate environmental persistence, its low bioaccumulation potential makes it preferable to many alternative synthetic intermediates. Researchers are investigating greener synthesis routes for this material, responding to industry demands for sustainable chemistry practices.

The global market for a-Oxo-1H-Indole-3-acetonitrile reflects its growing importance, with search data showing increased interest in "bulk suppliers of specialty indoles." Pricing trends indicate steady demand from pharmaceutical manufacturers and research institutions. The compound's cost-effectiveness compared to more complex heterocycles contributes to its popularity as a starting material for various synthetic pathways.

Future research directions for a-Oxo-1H-Indole-3-acetonitrile likely include exploration of its biological activity profile, answering common queries about "indole nitriles as bioactive scaffolds." The compound's potential in combinatorial chemistry approaches continues to attract attention from drug discovery teams. Its role in developing next-generation therapeutics positions it as a compound of enduring significance in chemical research and development.

Safety considerations for handling a-Oxo-1H-Indole-3-acetonitrile remain important, as reflected in searches for "safe handling of nitrile compounds." Standard laboratory precautions including proper ventilation and personal protective equipment are recommended when working with this material. The compound's low volatility and moderate solubility profile contribute to manageable handling characteristics in controlled environments.